Cas no 91990-88-4 (4-(N-Succinimidylcarboxy)benzophenone)

• Product Name: 4-(N-Succinimidylcarboxy)benzophenone
• CAS No: 91990-88-4
• MF: C₁₈H₁₃NO₅
• MW: 323.299525022507
• MDL: MFCD00058572
• CID: 800283
• PubChem ID: 135726902
• Update Time: 2025-07-02

4-(N-Succinimidylcarboxy)benzophenone Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-benzoyl-, 2,5-dioxo-1-pyrrolidinyl ester
• 4-(N-Succinimidylcarboxy)benzophenone
• N-Succinimidyl 4-Benzoylbenzoate
• 4-(N-Succinimidylcarboxy)benzophenone [4-Benzoylbenzoic acid, succinimidyl ester]
• (2,5-dioxopyrrolidin-1-yl) 4-benzoylbenzoate
• 4-benzoylbenzoate NHS ester
• 4-Benzoylbenzoic Acid N-Succinimidyl Ester
• 4-Benzoylbenzoic acid succinimidyl ester
• N-hydroxysuccinimidyl-4-benzoylbenzoate
• p-benzoylbenzoic acid N-hydroxysuccinimide ester
• 2,5-dioxopyrrolidin-1-yl 4-benzoylbenzoate
• 1-[(4-Benzoylbenzoyl)oxy]pyrrolidine-2,5-dione
• N-Succinimidyl4-Benzoylbenzoate
• MVQNJLJLEGZFGP-UHFFFAOYSA-N
• 5569AH
• 4-benzoylbenzoicacid-succinimidyl ester
• 4-Benzoylbenzoic acid,succinimidyl ester
• 4-Benzoylbenzoic acid, succinimidyl ester
• 4-
• AS
• 2,5-Pyrrolidinedione, 1-[(4-benzoylbenzoyl)oxy]- (9CI)
• 4-Benzoylbenzoic acid N-hydroxysuccinimide
• 91990-88-4
• 4-Benzoylbenzoic acid N-succinimidyl ester, 97%
• CS-0181326
• 4-benzoylbenzoic acid N-hydroxy-*succinimide ester
• 1-[(4-benzoylbenzoyl)oxy] pyrrolidine-2,5-dione
• MFCD00058572
• AS-10345
• AKOS025312397
• SCHEMBL76714
• T73071
• 2,5-dioxopyrrolidin-1-yl4-benzoylbenzoate
• LCZC2378
• DTXSID70376325
• S0863
• DB-081113

• MDL： MFCD00058572
• Inchi： 1S/C18H13NO5/c20-15-10-11-16(21)19(15)24-18(23)14-8-6-13(7-9-14)17(22)12-4-2-1-3-5-12/h1-9H,10-11H2
• InChI Key： MVQNJLJLEGZFGP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C(C2C=CC=CC=2)=O)=CC=1)ON1C(=O)CCC1=O

Computed Properties

• Exact Mass: 323.07900
• Monoisotopic Mass: 323.07937252 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 80.8
• Molecular Weight: 323.3

Experimental Properties

• Melting Point: 207.0 to 211.0 deg-C
• PSA: 80.75000
• LogP: 2.07630

4-(N-Succinimidylcarboxy)benzophenone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：Ⅲ
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4-(N-Succinimidylcarboxy)benzophenone

Introduction to 4-(N-Succinimidylcarboxy)benzophenone (CAS No. 91990-88-4)

4-(N-Succinimidylcarboxy)benzophenone, identified by the Chemical Abstracts Service Number (CAS No.) 91990-88-4, is a versatile chemical compound that has garnered significant attention in the field of pharmaceutical and biotechnological research. This compound, characterized by its benzophenone core and succinimidylcarboxy functional group, exhibits unique reactivity that makes it invaluable in synthetic chemistry, particularly in the modification of biomolecules.

The structural features of 4-(N-Succinimidylcarboxy)benzophenone make it an excellent candidate for the development of conjugates and probes in molecular biology and drug discovery. The presence of the succinimidyl group (-NHCOO-) allows for facile coupling with primary amines via amide bond formation, a reaction that is widely exploited in bioconjugation techniques. This property has been leveraged in various applications, including the synthesis of immunoconjugates, fluorescent probes, and affinity matrices.

In recent years, the applications of 4-(N-Succinimidylcarboxy)benzophenone have expanded into novel therapeutic modalities. For instance, researchers have utilized this compound to develop novel drug delivery systems that leverage its ability to form stable amide linkages with therapeutic agents. These conjugates exhibit improved pharmacokinetic profiles and enhanced targeting capabilities, which are critical for optimizing treatment efficacy. The benzophenone moiety also imparts photochemical properties to the molecule, enabling applications in photodynamic therapy and photoaffinity labeling.

One of the most compelling aspects of 4-(N-Succinimidylcarboxy)benzophenone is its role in advancing proteomics and peptidomimetics. The ability to site-specifically modify proteins and peptides has opened new avenues for understanding protein function and developing targeted therapeutics. Recent studies have demonstrated the use of this compound in generating proteolytically stable peptidomimetics that mimic the bioactivity of natural peptides while possessing improved metabolic stability. Such advancements are particularly relevant in the development of next-generation biologics.

The compound's utility extends to diagnostic applications as well. For example, 4-(N-Succinimidylcarboxy)benzophenone has been employed in the development of high-affinity ligands for receptor-based assays. These ligands can be used to detect target molecules with high sensitivity, making them valuable tools in clinical diagnostics and environmental monitoring. Additionally, the fluorescence properties associated with benzophenone derivatives have been harnessed to develop fluorescent reporters for biochemical assays, providing real-time insights into cellular processes.

From a synthetic chemistry perspective, 4-(N-Succinimidylcarboxy)benzophenone serves as a key intermediate in the preparation of more complex molecules. Its reactivity with various functional groups allows for the construction of intricate scaffolds that are difficult to access through other synthetic routes. This has enabled chemists to explore novel chemical space, leading to the discovery of biologically active compounds with unique mechanisms of action.

The growing interest in 4-(N-Succinimidylcarboxy)benzophenone is also driven by its potential in nanotechnology and materials science. Researchers have explored its incorporation into polymeric materials to enhance their functional properties. For instance, polymers functionalized with this compound have shown promise as drug-eluting stents and tissue engineering scaffolds. The ability to precisely control drug release profiles is crucial for achieving therapeutic efficacy while minimizing side effects.

In conclusion, 4-(N-Succinimidylcarboxy)benzophenone (CAS No. 91990-88-4) is a multifaceted compound with broad applications across pharmaceuticals, biotechnology, diagnostics, and materials science. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative solutions in these fields. As scientific understanding continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in modern chemistry.